Cas no 131175-88-7 (10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin)

• Product Name: 10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin
• CAS No: 131175-88-7
• MF: C₁₇H₂₈O₅
• MW: 312.401226043701
• CID: 156840
• PubChem ID: 107929
• Update Time: 2025-04-19

10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin Chemical and Physical Properties

Names and Identifiers

• 10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin
• AC-26457
• DTXSID501107226
• AKOS025401866
• 109716-83-8
• SCHEMBL4539927
• CHEMBL206947
• rel-(3R,5aS,6R,8aS,9R,12R,12aR)-10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin
• beta-Artether
• (1R,4S,5R,8S,9R,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecane
• 131175-88-7

• Inchi： 1S/C17H28O5/c1-5-18-14-11(3)13-7-6-10(2)12-8-9-16(4)20-15(19-14)17(12,13)22-21-16/h10-15H,5-9H2,1-4H3/t10-,11-,12+,13+,14?,15-,16-,17-/m1/s1
• InChI Key： NLYNIRQVMRLPIQ-APPDHFLQSA-N
• SMILES： O1[C@@]23[C@@H]4OC([C@H](C)[C@@H]2CC[C@@H](C)[C@@H]3CC[C@@](C)(O1)O4)OCC

Computed Properties

• Exact Mass: 312.19367399g/mol
• Monoisotopic Mass: 312.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 372.4°Cat760mmHg
• Flash Point: 146°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Artemisinins